Cas no 50534-57-1 (Benzenemethanesulfonicacid, 4-nitrophenyl ester)
50534-57-1 structure
Product Name:Benzenemethanesulfonicacid, 4-nitrophenyl ester
CAS No:50534-57-1
MF:C13H11NO5S
MW:293.295142412186
CID:387289
PubChem ID:253891
Update Time:2025-04-19
Benzenemethanesulfonicacid, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- (4-nitrophenyl) phenylmethanesulfonate
- Benzenemethanesulfonic acid 4-nitrophenyl ester
- 4-nitrophenyl phenylmethanesulfonate
- AC1L5P2H
- AC1Q6XYO
- Benzylsulfonsaeure-(4-nitro-phenylester)
- CTK4J2768
- HMS2618O07
- NSC77408
- Phenylmethansulfonsaeure-p-nitrophenylester
- p-Nitrophenyl-phenyl-methansulfonat
- SCHEMBL18045525
- 50534-57-1
- SR-01000106659
- SMR000304611
- NSC-77408
- SR-01000106659-1
- CHEMBL1462032
- MLS000720082
- DTXSID00291698
- AKOS001591896
- Benzenemethanesulfonicacid, 4-nitrophenyl ester
-
- Inchi: 1S/C13H11NO5S/c15-14(16)12-6-8-13(9-7-12)19-20(17,18)10-11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key: AJILLNBTDQDGTK-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 293.03583
- Monoisotopic Mass: 293.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.416
- Boiling Point: 493.9°Cat760mmHg
- Flash Point: 252.5°C
- Refractive Index: 1.619
- PSA: 86.51
- LogP: 4.10760
Benzenemethanesulfonicacid, 4-nitrophenyl ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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